molecular formula CaSi2 B080299 CALCIUM SILICIDE CAS No. 12013-56-8

CALCIUM SILICIDE

Cat. No.: B080299
CAS No.: 12013-56-8
M. Wt: 96.25 g/mol
InChI Key: XXCKHUMTXOCLPT-UHFFFAOYSA-N
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Description

Calcium silicide is an inorganic compound with the chemical formula CaSi₂. It is a silicide of calcium and appears as a whitish or dark grey to black solid. This compound is known for its high melting point of approximately 1033°C and its insolubility in water. This compound is primarily used in the manufacture of special metal alloys and pyrotechnics .

Mechanism of Action

Target of Action

Calcium silicide (CaSi2) is primarily targeted at silicon-based structures, particularly in the semiconductor industry . It forms on three types of templates: Si(111)7 × 7, 2D Mg2Si, and 3D Mg2Si . The compound’s primary role is to form a continuous Ca2Si layer on these templates .

Mode of Action

The interaction of this compound with its targets involves the deposition of calcium at 120°C, studied in situ by Auger and electron energy loss spectroscopy, and by differential optical reflectance spectroscopy . On an atomically clean silicon surface (Si(111)7 × 7), a mixture of Ca2Si with another this compound is found .

Biochemical Pathways

This compound affects the silicon-based pathways in the semiconductor industry. It forms a continuous Ca2Si layer on 2D and 3D Mg2Si templates . Layered siloxene nanosheet (SiNS), a derived 2D silicon material with –H and –OH functional groups synthesized from calcium disilicide (CaSi2), has attracted great interest .

Pharmacokinetics

It’s known that the formation of this compound proceeds with the growth of a silicon cap layer over the this compound layers at about 100°c .

Result of Action

The result of this compound’s action is the formation of a continuous Ca2Si layer on silicon-based templates . This layer is fully embedded in amorphous silicon, independent of the used template . The process also results in the redistribution of magnesium and calcium during the silicon cap growth, affecting the electronic properties of the structures .

Action Environment

The action of this compound is influenced by environmental factors such as temperature and the presence of other elements. For instance, the formation of this compound is studied during calcium deposition at 120°C . Moreover, it reacts with acids to form gaseous silicon hydride, which ignites spontaneously in air .

Preparation Methods

Synthetic Routes and Reaction Conditions: Calcium silicide can be synthesized by reacting elemental calcium with silicon at high temperatures. One common method involves heating a mixture of calcium and silicon at around 850°C in an inert atmosphere to prevent oxidation .

Industrial Production Methods: Industrial production of this compound typically involves smelting processes. The raw materials, calcium oxide and silicon dioxide, are reduced in an electric arc furnace. This process yields this compound along with by-products such as calcium oxide and silicon monoxide .

Types of Reactions:

Common Reagents and Conditions:

    Oxidation: Exposure to air or oxygen at elevated temperatures.

    Hydrolysis: Reaction with water or moisture.

    Reduction: Reaction with suitable oxidizing agents under controlled conditions.

Major Products Formed:

    Oxidation: Calcium oxide (CaO) and silicon dioxide (SiO₂).

    Hydrolysis: Calcium hydroxide (Ca(OH)₂) and hydrogen gas (H₂).

    Reduction: Various reduced forms of metals and silicon compounds.

Scientific Research Applications

Calcium silicide has a wide range of applications in scientific research:

Comparison with Similar Compounds

  • Magnesium silicide (Mg₂Si)
  • Strontium silicide (Sr₂Si)
  • Barium silicide (Ba₂Si)

Calcium silicide stands out due to its specific uses in pyrotechnics and metal alloy production, making it a valuable compound in various industrial and scientific applications.

Properties

InChI

InChI=1S/Ca.2Si/q+2;2*-1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XXCKHUMTXOCLPT-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

[Si-].[Si-].[Ca+2]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

CaSi2
Record name CALCIUM SILICIDE
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Molecular Weight

96.25 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Physical Description

Calcium silicide appears as an off-white solid. Density 2.5 g / cm3., Solid; [IUCLID] Grey to black or brown solid with a repulsive odor; [NJ-HSFS] Grey crystalline powder; [Alfa Aesar MSDS]
Record name CALCIUM SILICIDE
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Record name Calcium disilicide
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CAS No.

12737-18-7, 12013-56-8
Record name CALCIUM SILICIDE
Source CAMEO Chemicals
URL https://cameochemicals.noaa.gov/chemical/10738
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Record name Calcium disilicide
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